Cas no 2165441-86-9 ((1R)-3,3-difluorocyclohexan-1-amine)

• Product Name: (1R)-3,3-difluorocyclohexan-1-amine
• CAS No: 2165441-86-9
• MF: C₆H₁₁F₂N
• MW: 135.15504860878
• MDL: MFCD31705686
• CID: 5193901
• Update Time: 2026-03-05

(1R)-3,3-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-3,3-difluorocyclohexan-1-amine
• (R)-3,3-Difluoro-cyclohexylamine
• Cyclohexanamine, 3,3-difluoro-, (1R)-

• MDL： MFCD31705686
• Inchi： 1S/C6H11F2N/c7-6(8)3-1-2-5(9)4-6/h5H,1-4,9H2/t5-/m1/s1
• InChI Key： VAQNIUDWPOLHBT-RXMQYKEDSA-N
• SMILES： [C@@H]1(N)CCCC(F)(F)C1

Additional information on (1R)-3,3-difluorocyclohexan-1-amine

Recent Advances in the Application of (1R)-3,3-Difluorocyclohexan-1-amine (CAS: 2165441-86-9) in Chemical Biology and Pharmaceutical Research

The compound (1R)-3,3-difluorocyclohexan-1-amine (CAS: 2165441-86-9) has recently emerged as a promising chiral building block in pharmaceutical chemistry and chemical biology. This brief reviews the latest research developments surrounding this fluorinated cyclohexylamine derivative, with particular focus on its synthetic applications, biological activities, and potential therapeutic implications.

Recent synthetic studies have demonstrated the utility of 2165441-86-9 as a key intermediate in the preparation of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry reported its successful incorporation into novel κ-opioid receptor agonists, where the stereospecific fluorine substitution pattern was shown to significantly influence receptor binding affinity and metabolic stability. The (1R)-configuration proved critical for maintaining optimal pharmacological properties in this series of compounds.

In the field of enzyme inhibition, researchers have exploited the structural features of (1R)-3,3-difluorocyclohexan-1-amine to develop potent and selective inhibitors. A recent study in ACS Chemical Biology described its use in creating covalent inhibitors of lysine-specific demethylase 1 (LSD1), where the difluorinated cyclohexyl moiety was found to enhance membrane permeability while maintaining target engagement. The compound's unique stereoelectronic properties contributed to improved pharmacokinetic profiles in preclinical models.

The pharmaceutical potential of 2165441-86-9 derivatives has been further highlighted in recent patent applications. Several companies have claimed novel applications of this scaffold in treatments for central nervous system disorders, leveraging its ability to cross the blood-brain barrier. Particularly noteworthy is its incorporation into positive allosteric modulators of GABA receptors, where the fluorinated cyclohexylamine core appears to confer both potency and reduced off-target effects.

From a chemical biology perspective, the compound has shown utility as a versatile probe for studying enzyme mechanisms. Its incorporation into activity-based protein profiling (ABPP) reagents has enabled researchers to investigate the substrate specificity of various amine-processing enzymes. The fluorine atoms serve as useful NMR handles while also influencing the basicity of the amine group, making it a valuable tool for mechanistic studies.

Current challenges in the field include optimizing synthetic routes to 2165441-86-9 on larger scales and further exploring its structure-activity relationships in diverse biological contexts. Recent advances in asymmetric synthesis have improved access to this chiral building block, with several research groups reporting enantioselective methods for its preparation. These developments are expected to facilitate broader investigation of its applications in drug discovery and chemical biology.

In conclusion, (1R)-3,3-difluorocyclohexan-1-amine (2165441-86-9) represents a structurally unique and pharmacologically relevant scaffold that continues to find new applications in medicinal chemistry and chemical biology research. Its combination of stereochemical definition and fluorination pattern offers distinct advantages for drug design, particularly in CNS-targeted therapies and enzyme inhibitor development. Future research directions likely include expanded exploration of its conformational effects on biological activity and further optimization of synthetic accessibility.